4-(2,4-difluorophenyl)-1,2-oxazol-5-amine
Overview
Description
4-(2,4-Difluorophenyl)-1,2-oxazol-5-amine (DFPA) is a novel fluorinated oxazolamine compound that has recently gained attention for its potential applications in scientific research. It is a small molecule that can be synthesized from commercially available starting materials and has been used in a variety of experiments to study its biochemical and physiological effects.
Scientific Research Applications
4-(2,4-difluorophenyl)-1,2-oxazol-5-amine has been used in a variety of scientific research applications, including studies of its biochemical and physiological effects. It has been used to study the mechanism of action of drugs, as well as to investigate the effects of other compounds on the body. Additionally, this compound has been used in studies of cell signaling pathways, gene expression, and enzyme activity.
Mechanism of Action
The exact mechanism of action of 4-(2,4-difluorophenyl)-1,2-oxazol-5-amine is not yet fully understood. However, it is believed that this compound binds to certain proteins in the body, which results in the activation or inhibition of certain cellular processes. For example, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have an inhibitory effect on the activity of certain enzymes involved in drug metabolism, as well as to modulate the activity of certain cell signaling pathways. Additionally, it has been shown to affect the expression of certain genes, as well as to alter the activity of certain proteins involved in cell signaling.
Advantages and Limitations for Lab Experiments
4-(2,4-difluorophenyl)-1,2-oxazol-5-amine has several advantages for use in laboratory experiments. First, it is relatively easy to synthesize and is commercially available, making it an ideal starting material for experiments. Additionally, it is a small molecule, which makes it easier to study its biochemical and physiological effects. However, there are some limitations to using this compound in laboratory experiments. For example, its exact mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments. Additionally, the effects of this compound on the body may vary depending on the concentration used in the experiment, which can make it difficult to draw conclusions from the results.
Future Directions
Given the potential applications of 4-(2,4-difluorophenyl)-1,2-oxazol-5-amine in scientific research, there are several potential future directions for its use. For example, further research could be conducted to better understand its mechanism of action and to identify other potential applications. Additionally, further studies could be conducted to investigate the effects of different concentrations of this compound on the body, as well as to explore the potential therapeutic applications of this compound. Finally, further studies could be conducted to explore the potential interactions between this compound and other compounds, such as drugs, to identify any potential synergistic effects.
Synthesis Methods
4-(2,4-difluorophenyl)-1,2-oxazol-5-amine can be synthesized from commercially available starting materials and is a relatively simple process. The synthesis begins with the reaction of 4-fluorobenzenamine and 2,4-difluorobenzaldehyde in the presence of acetic acid to form this compound. The reaction is carried out in a solvent such as methanol, and the product is purified by recrystallization. The final step is to dry the product to obtain a pure sample of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,4-difluorophenyl)-1,2-oxazol-5-amine involves the reaction of 2,4-difluoroaniline with glyoxal in the presence of a base to form the oxazole ring. The resulting intermediate is then reduced to the amine using a reducing agent.", "Starting Materials": [ "2,4-difluoroaniline", "glyoxal", "base", "reducing agent" ], "Reaction": [ "Step 1: 2,4-difluoroaniline is reacted with glyoxal in the presence of a base to form the oxazole ring.", "Step 2: The resulting intermediate is then reduced to the amine using a reducing agent.", "Step 3: The product, 4-(2,4-difluorophenyl)-1,2-oxazol-5-amine, is isolated and purified." ] } | |
CAS RN |
1342450-56-9 |
Molecular Formula |
C9H6F2N2O |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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